4,5-Dimethyl-6-((1-(6-methylpyrimidin-4-yl)piperidin-4-yl)methoxy)pyrimidine

• IUPAC Name: 4,5-dimethyl-6-[[1-(6-methylpyrimidin-4-yl)piperidin-4-yl]methoxy]pyrimidine
• InChI: InChI=1S/C17H23N5O/c1-12-8-16(20-10-18-12)22-6-4-15(5-7-22)9-23-17-13(2)14(3)19-11-21-17/h8,10-11,15H,4-7,9H2,1-3H3
• InChI Key: CJUZPULCWGDYBB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=N1)N2CCC(CC2)COC3=NC=NC(=C3C)C
• Molecular Formula: C17H23N5O
• Molecular Weight: 313.4 g/mol

Description

4,5-Dimethyl-6-((1-(6-methylpyrimidin-4-yl)piperidin-4-yl)methoxy)pyrimidine, also known as MPTP, is a pyrimidine derivative that has been widely studied for its potential applications in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for investigating a range of biological processes.

Scientific Research Applications

Synthesis and Biological Activity

4,5-Dimethyl-6-((1-(6-methylpyrimidin-4-yl)piperidin-4-yl)methoxy)pyrimidine derivatives have been synthesized and investigated for their biological activities. These compounds are part of broader research efforts aimed at developing novel pharmacological agents with potential anti-inflammatory, analgesic, and antiviral properties.

• Anti-inflammatory and Analgesic Agents : A study by Abu‐Hashem et al. (2020) synthesized novel compounds derived from visnagenone and khellinone, which exhibited significant anti-inflammatory and analgesic activities. These compounds were tested as cyclooxygenase-1/cyclooxygenase-2 (COX-1/COX-2) inhibitors, showing high COX-2 selectivity and comparable analgesic activity to sodium diclofenac, a standard drug [Abu‐Hashem et al., 2020].

• Antiviral Activity : Hocková et al. (2003) explored the antiviral efficacy of 5-substituted-2,4-diamino-6-[2-(phosphonomethoxy)ethoxy]pyrimidines, revealing significant inhibition against retroviruses in cell culture. Specifically, certain derivatives displayed potent activity against human immunodeficiency virus (HIV) without notable cytotoxic effects, underscoring their potential as antiretroviral agents [Hocková et al., 2003].

Molecular and Structural Studies

• Molecular Recognition and Crystallography : Rajam et al. (2017) investigated the crystal structures of 4-amino-5-chloro-2,6-dimethylpyrimidinium salts, revealing insights into molecular recognition processes that are crucial for the targeted action of pharmaceuticals. The study highlighted the role of hydrogen bonding in the formation of complex structures, which could influence drug efficacy [Rajam et al., 2017].

• Nonlinear Optical Properties : Hussain et al. (2020) focused on the linear and nonlinear optical properties of thiopyrimidine derivatives, emphasizing their significance in optoelectronic applications. This research underscores the broader applicability of pyrimidine derivatives beyond pharmaceuticals, extending into materials science and technology [Hussain et al., 2020].